Cas no 2034445-20-8 (1-(4-{3-[(6-methoxypyridazin-3-yl)oxy]pyrrolidine-1-carbonyl}piperidin-1-yl)ethan-1-one)

• Product Name: 1-(4-{3-[(6-methoxypyridazin-3-yl)oxy]pyrrolidine-1-carbonyl}piperidin-1-yl)ethan-1-one
• CAS No: 2034445-20-8
• MF: C₁₇H₂₄N₄O₄
• MW: 348.396863937378
• CID: 5351161
• Update Time: 2025-05-21

1-(4-{3-[(6-methoxypyridazin-3-yl)oxy]pyrrolidine-1-carbonyl}piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-(3-((6-methoxypyridazin-3-yl)oxy)pyrrolidine-1-carbonyl)piperidin-1-yl)ethanone
• 1-[4-[3-(6-methoxypyridazin-3-yl)oxypyrrolidine-1-carbonyl]piperidin-1-yl]ethanone
• 1-(4-{3-[(6-methoxypyridazin-3-yl)oxy]pyrrolidine-1-carbonyl}piperidin-1-yl)ethan-1-one

• Inchi： 1S/C17H24N4O4/c1-12(22)20-8-5-13(6-9-20)17(23)21-10-7-14(11-21)25-16-4-3-15(24-2)18-19-16/h3-4,13-14H,5-11H2,1-2H3
• InChI Key： XWELLHSQWJYGEW-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(N=N1)OC)C1CCN(C(C2CCN(C(C)=O)CC2)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 481
• XLogP3: 0.1
• Topological Polar Surface Area: 84.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(4-{3-[(6-methoxypyridazin-3-yl)oxy]pyrrolidine-1-carbonyl}piperidin-1-yl)ethan-1-one

Comprehensive Overview of 1-(4-{3-[(6-methoxypyridazin-3-yl)oxy]pyrrolidine-1-carbonyl}piperidin-1-yl)ethan-1-one (CAS No. 2034445-20-8)

The compound 1-(4-{3-[(6-methoxypyridazin-3-yl)oxy]pyrrolidine-1-carbonyl}piperidin-1-yl)ethan-1-one (CAS No. 2034445-20-8) is a sophisticated small molecule with a unique structural framework. Its chemical name highlights key functional groups, including a 6-methoxypyridazin-3-yl moiety, a pyrrolidine ring, and a piperidine backbone, which are of significant interest in medicinal chemistry and drug discovery. Researchers and pharmaceutical developers are increasingly focusing on such compounds due to their potential applications in targeting specific biological pathways.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in precision medicine and targeted therapy. The presence of both pyridazine and pyrrolidine rings in this molecule suggests its potential utility in modulating enzyme activity or receptor interactions. These structural features align with current trends in kinase inhibitor research, a hot topic in oncology and inflammatory disease treatment. Users searching for "pyridazine derivatives in drug development" or "pyrrolidine-based bioactive molecules" will find this compound highly relevant.

The piperidine-1-carbonyl segment further enhances the molecule's versatility, as piperidine derivatives are widely explored for their pharmacokinetic properties. This compound's acetyl group (ethan-1-one) may contribute to improved metabolic stability, a critical factor in drug-likeness optimization. Given the growing emphasis on ADME (Absorption, Distribution, Metabolism, Excretion) profiling in early-stage drug discovery, this aspect makes the compound a compelling subject for further study.

From a synthetic chemistry perspective, the ether linkage between the 6-methoxypyridazin-3-yl and pyrrolidine groups introduces interesting challenges and opportunities for structure-activity relationship (SAR) studies. Researchers investigating "O-linked heterocyclic scaffolds" or "fragment-based drug design" may find this compound particularly intriguing. Its CAS No. 2034445-20-8 serves as a unique identifier for precise literature and patent searches, ensuring accurate retrieval of related scientific data.

The compound's potential applications extend to central nervous system (CNS) disorders, given the prevalence of piperidine and pyrrolidine motifs in neuroactive drugs. With increasing global attention on neurodegenerative diseases and mental health therapeutics, this molecule could attract interest from academic and industrial research teams. Its structural complexity also makes it a candidate for computational chemistry and molecular docking studies, addressing the rising demand for in silico drug discovery tools.

Quality control and analytical characterization of 1-(4-{3-[(6-methoxypyridazin-3-yl)oxy]pyrrolidine-1-carbonyl}piperidin-1-yl)ethan-1-one would typically involve advanced techniques such as HPLC, LC-MS, and NMR spectroscopy. These methods are crucial for verifying purity and structure, especially when the compound is intended for high-throughput screening or lead optimization campaigns. The pharmaceutical industry's shift toward quality by design (QbD) principles further underscores the importance of rigorous analytical profiling for such molecules.

In conclusion, 1-(4-{3-[(6-methoxypyridazin-3-yl)oxy]pyrrolidine-1-carbonyl}piperidin-1-yl)ethan-1-one represents a chemically intriguing scaffold with multiple avenues for exploration. Its combination of aromatic and aliphatic heterocycles positions it well for diverse biomedical applications, while its synthetic accessibility makes it practical for further derivatization. As the scientific community continues to prioritize novel chemical entities with targeted biological activity, compounds like this will remain at the forefront of innovative therapeutic development.